Cas no 1563533-23-2 (3-Bromo-2-(1H-pyrazol-4-yl)pyridine)

• Product Name: 3-Bromo-2-(1H-pyrazol-4-yl)pyridine
• CAS No: 1563533-23-2
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD26405243
• CID: 5161392
• PubChem ID: 118989195
• Update Time: 2025-07-22

3-Bromo-2-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(1H-pyrazol-4-yl)pyridine

• MDL： MFCD26405243
• Inchi： 1S/C8H6BrN3/c9-7-2-1-3-10-8(7)6-4-11-12-5-6/h1-5H,(H,11,12)
• InChI Key： WIKMDNSRMJUBST-UHFFFAOYSA-N
• SMILES： C1(C2=CNN=C2)=NC=CC=C1Br

Additional information on 3-Bromo-2-(1H-pyrazol-4-yl)pyridine

3-Bromo-2-(1H-pyrazol-4-yl)pyridine (CAS No. 1563533-23-2)

Introduction to 3-Bromo-2-(1H-pyrazol-4-yl)pyridine

3-Bromo-2-(1H-pyrazol-4-yl)pyridine, a heterocyclic compound with the CAS registry number 1563533-23-2, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This compound is characterized by a pyridine ring substituted with a bromine atom at position 3 and a pyrazole moiety at position 2, making it a valuable building block for synthesizing bioactive molecules.

Structural Features and Synthesis

The molecular structure of 3-Bromo-2-(1H-pyrazol-4-yl)pyridine is notable for its combination of a pyridine ring and a pyrazole group, which introduces both aromaticity and heteroatom functionality. The bromine substitution at position 3 adds electron-withdrawing effects, while the pyrazole group at position 2 contributes to hydrogen bonding capabilities and potential for further functionalization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-component reactions and transition-metal-catalyzed processes, ensuring scalability for research and industrial applications.

Applications in Drug Discovery

Research into 3-Bromo-2-(1H-pyrazol-4-yl)pyridine has revealed its potential as a lead compound in the development of novel therapeutic agents. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* highlight its role as a scaffold for designing inhibitors of key enzymes involved in cancer, inflammation, and neurodegenerative diseases. The compound's ability to modulate protein-protein interactions (PPIs) has been particularly promising, with recent findings suggesting its utility in targeting oncogenic signaling pathways.

Toxicological and Environmental Considerations

While CAS No. 1563533-23-2 exhibits favorable pharmacokinetic profiles in preclinical models, ongoing toxicological studies are essential to evaluate its safety profile for human use. Recent research has focused on assessing its acute and chronic toxicity, as well as its potential environmental impact. Preliminary data indicate that the compound demonstrates low toxicity at therapeutic concentrations, though further investigations are required to confirm these findings.

Future Directions and Research Opportunities

The exploration of 3-Bromo-2-(1H-pyrazol-4-yl)pyridine's biological activities continues to uncover new avenues for its application in drug development. Future research directions include optimizing its pharmacokinetic properties through structural modifications, investigating its mechanism of action at the molecular level, and exploring its potential as a component in combination therapies. Additionally, the compound's role in materials science, particularly in the synthesis of advanced materials with tailored electronic properties, presents an exciting frontier for interdisciplinary research.